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Compound of Interest

Compound Name: 1-Bromo-2-methyloctane

CAS No.: 127839-46-7

Cat. No.: B150990

Get Quote

An In-depth Technical Guide to 1-Bromo-2-
methyloctane
This guide provides a comprehensive technical overview of 1-Bromo-2-methyloctane, a

branched-chain alkyl halide of interest to professionals in chemical synthesis, materials

science, and drug development. The information is structured to deliver not just data, but

actionable insights into the compound's properties, synthesis, and reactivity, grounded in

established chemical principles.

Core Compound Identification and Properties
1-Bromo-2-methyloctane is a halogenated hydrocarbon with a bromine atom positioned on

the primary carbon of a 2-methyl-substituted octane backbone. This structure dictates its

physical characteristics and chemical behavior, primarily as an intermediate in organic

synthesis.

Table 1: Key Identifiers and Physicochemical Properties of 1-Bromo-2-methyloctane

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b150990#bc-rfq
https://www.benchchem.com/product/b150990/docs?utm_src=pdf-body#1-bromo-2-methyloctane-cas-number-and-molecular-weight-data
https://www.benchchem.com/product/b150990/docs?utm_src=pdf-body#1-bromo-2-methyloctane-cas-number-and-molecular-weight-data
https://www.benchchem.com/product/b150990/docs?utm_src=pdf-body#1-bromo-2-methyloctane-cas-number-and-molecular-weight-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name 1-bromo-2-methyloctane [1]

CAS Number 127839-46-7 [1]

Molecular Formula C₉H₁₉Br [1]

Molecular Weight 207.15 g/mol [1]

Canonical SMILES CCCCCCC(C)CBr [1]

InChIKey
XHYRIXNUUUUPAL-

UHFFFAOYSA-N
[1]

XLogP3-AA (Octanol/Water

Partition Coeff.)
4.8 (Computed) [1]

Boiling Point
Estimated 215-220 °C (at 760

mmHg)
Analogous Compound Data

Density Estimated ~1.05-1.15 g/cm³ Analogous Compound Data

Note: Boiling point and density are estimations based on trends observed in similar alkyl

halides, as experimental data for this specific compound is not widely published.

Synthesis Pathway: From Alcohol to Alkyl Halide
As a primary alkyl halide, 1-Bromo-2-methyloctane is most reliably synthesized from its

corresponding alcohol, 2-methyloctan-1-ol. The conversion of a primary alcohol to a primary

alkyl bromide is a cornerstone reaction in organic synthesis. A common and effective method

involves the use of phosphorus tribromide (PBr₃).

The causality for this choice is rooted in the mechanism's efficiency for primary alcohols. The

reaction proceeds via the formation of a phosphorus ester intermediate, which is then

displaced by the bromide ion in an Sₙ2 reaction. This avoids the carbocation rearrangements

that can plague reactions proceeding through an Sₙ1 pathway, ensuring high regioselectivity

and yield of the desired terminal bromide.
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Proposed Synthesis Workflow

2-methyloctan-1-ol
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(Reagent)
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Reaction Quench
(e.g., slow addition of water)

After reaction completion

Workup
(Liquid-Liquid Extraction)

Purification
(Distillation under reduced pressure)

1-Bromo-2-methyloctane
(Final Product)

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 1-Bromo-2-methyloctane.

Experimental Protocol: Synthesis via PBr₃
Objective: To synthesize 1-Bromo-2-methyloctane from 2-methyloctan-1-ol.

Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen
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or argon).

Reagents: Dissolve 1.0 equivalent of 2-methyloctan-1-ol in anhydrous diethyl ether and add

it to the flask. Cool the solution to 0 °C using an ice bath.

Reaction: Add 0.35 equivalents of phosphorus tribromide (PBr₃) dropwise via the dropping

funnel, ensuring the internal temperature does not exceed 10 °C. After the addition is

complete, remove the ice bath and allow the mixture to stir at room temperature for 12-18

hours.

Quenching: Cool the reaction mixture back to 0 °C and quench it by slowly adding crushed

ice, followed by a saturated aqueous solution of sodium bicarbonate until effervescence

ceases.

Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it

sequentially with water and brine.

Drying & Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄),

filter, and concentrate the solvent using a rotary evaporator. Purify the resulting crude oil by

distillation under reduced pressure to yield pure 1-Bromo-2-methyloctane.

Chemical Reactivity and Synthetic Applications
The synthetic utility of 1-Bromo-2-methyloctane stems from the C-Br bond. The bromine atom

is an excellent leaving group, making the compound a prime substrate for nucleophilic

substitution and elimination reactions.

Nucleophilic Substitution (Sₙ2) Reactions
As a primary alkyl halide, 1-Bromo-2-methyloctane is an ideal substrate for Sₙ2 reactions.[2]

In this mechanism, a nucleophile attacks the electrophilic carbon atom bearing the bromine,

and the bromide ion is displaced in a single, concerted step. This process allows for the facile

introduction of a wide variety of functional groups (e.g., -OH, -OR, -CN, -NH₂, -SR), making it a

valuable building block for more complex molecules.[3]

The steric hindrance from the adjacent methyl group at the C2 position slightly reduces the

reaction rate compared to a linear 1-bromononane, but the primary nature of the carbon center
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ensures the Sₙ2 pathway is heavily favored over Sₙ1.

Sₙ2 Reaction Mechanism

Nu:⁻

H
C-Br
R'  R''

Backside Attack

[Nu---C---Br]⁻

Transition State

Nu-C
R'  R''

Inversion of Stereochemistry

Br⁻

Click to download full resolution via product page

Caption: Generalized Sₙ2 reaction pathway applicable to 1-Bromo-2-methyloctane.

Elimination (E2) Reactions
When treated with a strong, sterically hindered base (e.g., potassium tert-butoxide), 1-Bromo-
2-methyloctane can undergo an E2 elimination reaction to form an alkene.[2] The base

abstracts a proton from the carbon adjacent to the C-Br bond (the β-carbon), and the bromide

is eliminated simultaneously. Due to the steric bulk of the base and the primary nature of the

substrate, the major product is typically the less substituted "Hofmann" product (2-methyl-1-

octene), although the more substituted "Zaitsev" product can also be formed as a minor isomer.

[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b150990/docs?utm_src=pdf-body-img#1-bromo-2-methyloctane-cas-number-and-molecular-weight-data
https://www.benchchem.com/product/b150990/docs?utm_src=pdf-body#1-bromo-2-methyloctane-cas-number-and-molecular-weight-data
https://www.benchchem.com/product/b150990/docs?utm_src=pdf-body#1-bromo-2-methyloctane-cas-number-and-molecular-weight-data
https://www.benchchem.com/product/b150990/docs?utm_src=pdf-body#1-bromo-2-methyloctane-cas-number-and-molecular-weight-data
https://pdf.benchchem.com/146/An_In_depth_Technical_Guide_to_the_Chemical_Properties_of_1_Bromo_2_methylpentane.pdf
https://chemistry.stackexchange.com/questions/62597/elimination-reaction-of-1-bromo-2-phenylcyclopentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


E2 Elimination Mechanism
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Caption: Generalized E2 elimination pathway for 1-Bromo-2-methyloctane.

Structural Confirmation and Quality Control
The identity and purity of synthesized 1-Bromo-2-methyloctane must be confirmed through

standard analytical techniques.

Table 2: Spectroscopic Data for Structural Elucidation
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Spectroscopy Type
Available Data / Expected
Features

Source(s)

¹³C Nuclear Magnetic

Resonance (NMR)

Spectrum available. Expect 9

distinct signals corresponding

to the 9 unique carbon

environments.

[1]

Infrared (IR) Spectroscopy

Spectrum available. Expect

strong C-H stretching peaks

(~2850-2960 cm⁻¹) and a

characteristic C-Br stretching

absorption (~500-600 cm⁻¹).

[1]

Gas Chromatography-Mass

Spectrometry (GC-MS)

Expected to show a parent

molecular ion peak [M]⁺ with a

characteristic M/M+2 isotopic

pattern for bromine (m/z

206/208). The base peak

would likely result from the loss

of Br• (m/z 127).

[5]

Protocol: GC-MS Analysis
Objective: To assess the purity and confirm the molecular weight of 1-Bromo-2-methyloctane.

Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent

such as dichloromethane or ethyl acetate.

Instrument Setup: Use a GC equipped with a non-polar capillary column (e.g., DB-5ms). Set

a suitable temperature program, for example: initial temperature of 60 °C, hold for 2 minutes,

then ramp to 250 °C at 10 °C/min.

Injection: Inject 1 µL of the prepared sample into the GC inlet.

Data Analysis: Analyze the resulting chromatogram for purity (ideally a single major peak).

Examine the mass spectrum of the peak, looking for the characteristic M/M+2 isotopic

pattern for the molecular ion and predictable fragmentation patterns.
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Safety, Handling, and Storage
As with other alkyl halides, 1-Bromo-2-methyloctane should be handled with care. While

specific toxicity data is limited, information from analogous compounds provides a strong basis

for safe handling procedures.

Hazards: Expected to be a flammable liquid and vapor. May cause skin and serious eye

irritation.[6] May cause respiratory irritation if inhaled.

Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves (e.g., nitrile).[7] Keep away from heat, sparks, and open flames.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8] Keep

in a designated flammables area away from strong oxidizing agents and strong bases.[6][8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.

This guide serves as a foundational resource for researchers engaging with 1-Bromo-2-
methyloctane. By understanding its core properties, synthetic routes, and chemical behavior,

scientists can effectively leverage this versatile intermediate in the development of novel

molecules and materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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